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Abstract
Accurate quantification of non-intentionally added substances (NIAS) and specific migration

limit (SML) targets in food packaging migration studies is frequently compromised by matrix

effects and extraction inefficiencies.[1] This guide details a robust internal standard (IS) spiking

strategy, distinguishing between Surrogate Internal Standards (SIS) for recovery correction and

Volumetric Internal Standards (VIS) for instrumental calibration.[1] We provide protocols

compliant with EU Regulation 10/2011 and FDA Food Contact Notification (FCN) requirements.

Regulatory & Scientific Context
Migration studies simulate the transfer of chemicals from packaging into food using simulants

(e.g., Tenax®, 3% acetic acid, 95% ethanol, isooctane).[1]

The Challenge: Food simulants, particularly fatty ones (vegetable oils) and complex food

matrices, cause significant signal suppression or enhancement in LC-MS (electrospray

ionization) and injector discrimination in GC-MS.[1]
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The Solution: External calibration alone is insufficient. Internal standardization is the

regulatory expectation for validating method performance under EU JRC Guidelines and

FDA Chemistry Recommendations.

Strategic Selection of Internal Standards
The choice of IS dictates the accuracy of the study. The IS must mimic the physicochemical

properties of the analyte without being present in the sample.[2]

Hierarchy of Internal Standards
Standard Type Description Pros Cons

Recommended
Use

Stable Isotope

Labeled (SIL)

Analyte with

H (Deuterium) or

C substitution.[1]

[3]

Ideal correction

for matrix effects;

Co-elutes with

analyte.

High cost;

Limited

availability for

novel NIAS.[1]

Confirmatory

analysis; High-

risk SML

analytes (e.g.,

BPA-d16).[1]

Structural

Analogue

Chemically

similar (e.g.,

homologue

series) but

distinct mass/RT.

[1]

Cost-effective;

Available for

broad screening.

[1]

Does not correct

for specific

ionization

suppression

perfectly.

Routine

screening; Multi-

analyte profiling.

[1]

General Purpose

Compounds

unlikely to be in

food (e.g.,

Triphenyl

phosphate).[1]

Cheap; Good for

monitoring

instrument drift.

[1]

Poor correction

for extraction

recovery.

System

Suitability Tests

(SST) only.[1]

Decision Matrix for IS Selection
The following logic applies when selecting an IS for a specific migration target.
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Figure 1: Decision tree for selecting the appropriate Internal Standard based on availability and

analytical rigor.

Experimental Protocol: The "Dual-Spike" Workflow
To fully validate a migration method, two distinct spiking events are required.[1] This

"Sandwich" approach isolates extraction errors from instrument errors.[1]

Reagents[1]
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Simulants: Prepared according to JRC Guidelines (e.g., 50% Ethanol for milk, Tenax for dry

foods).

Surrogate Internal Standard (SIS): Spiked before extraction.[1]

Volumetric Internal Standard (VIS): Spiked before injection.[1]

Step-by-Step Procedure
Migration Contact:

Place packaging material in contact with food simulant (e.g., 10 days @ 40°C).[1]

Note: Do not spike anything yet.[1]

Post-Migration Spiking (The SIS):

Aliquot the migration solution (simulant).

Spike SIS into the aliquot before any sample manipulation (filtration, liquid-liquid

extraction, or SPE).[1]

Target Concentration: Mid-point of the calibration curve (e.g., 50 ppb).[1]

Purpose: This standard experiences every loss the analyte experiences during cleanup.

Sample Preparation/Extraction:

Perform Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE) as required by the

matrix.

Evaporate and reconstitute if necessary.[1]

Pre-Injection Spiking (The VIS):

Add VIS to the final vial immediately prior to capping.

Purpose: Corrects for injection volume variability and detector drift.
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Instrumental Analysis:

Analyze via GC-MS or LC-MS/MS.[1][4][5]

Workflow Visualization

Migration Step
(Packaging + Simulant) Aliquot Sample SPIKE SIS

(Surrogate Std)
Step 1 Extraction / Cleanup

(SPE / LLE)
Corrects Recovery SPIKE VIS

(Volumetric Std)
Step 2

GC/LC-MS Analysis
Corrects Drift

Click to download full resolution via product page

Figure 2: The "Dual-Spike" workflow ensures both extraction efficiency (SIS) and instrument

performance (VIS) are monitored.

Data Analysis & Quantification
Response Factor (RF) Calculation
Before quantifying samples, determine the RF using a calibration standard where the

concentration of both Analyte and IS are known.

Sample Quantification
Calculate the concentration of the unknown analyte in the migration solution:

Correction for Recovery: If using the SIS method, the calculated concentration is

automatically corrected for recovery losses because the SIS was lost at the same rate as the

analyte.

Troubleshooting & Optimization
Deuterium-Hydrogen (D-H) Exchange

Issue: In acidic simulants (e.g., 3% Acetic Acid) or high-temperature GC injectors, deuterium

on labile positions (e.g., -OH, -NH2) can exchange with hydrogen, causing the IS signal to

"disappear" or shift mass.[1]

Solution: Use
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C-labeled standards for acidic matrices or ensure deuterium labels are on the aromatic ring
or carbon backbone, not on functional groups.

Equilibration Time
Issue: In fatty matrices (vegetable oil), the IS may sit on top of the oil rather than mixing.

Solution: After spiking the SIS into oil, vortex vigorously for 1 minute and allow to equilibrate

for 30 minutes before extraction to ensure the IS interacts with the matrix lipids exactly as

the migrant does.

Cross-Talk
Issue: The IS contains impurities of the native analyte (or vice versa).

Check: Analyze a "Blank + IS only" sample. If a peak appears at the analyte's retention time,

your IS is contaminated.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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